Cas no 1333426-85-9 (4-Azido-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid)

• Product Name: 4-Azido-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid
• CAS No: 1333426-85-9
• MF: C₁₁H₁₈N₄O₄
• MW: 270.285022258759
• CID: 6124629
• PubChem ID: 138039751
• Update Time: 2025-06-13

4-Azido-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-azido-1-[(tert-butoxy)carbonyl]piperidine-4-carboxylic acid
• 1333426-85-9
• 4-Azido-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid
• EN300-6477670

• Inchi： 1S/C11H18N4O4/c1-10(2,3)19-9(18)15-6-4-11(5-7-15,8(16)17)13-14-12/h4-7H2,1-3H3,(H,16,17)
• InChI Key： NTCAEIMQULIVKV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(=O)O)(CC1)N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 270.13280507g/mol
• Monoisotopic Mass: 270.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 81.2Ų

Additional information on 4-Azido-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid

Introduction to 4-Azido-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid (CAS No. 1333426-85-9)

4-Azido-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid, identified by its CAS number 1333426-85-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azido-piperidine derivatives, which are known for their versatile applications in the synthesis of bioactive molecules. The presence of both an azido group and an acylated piperidine moiety makes this molecule a valuable intermediate in the development of novel therapeutic agents.

The structure of this compound features a piperidine ring substituted at the 4-position with an azido group, while the 1-position is protected by a (2-methylpropan-2-yl)oxycarbonyl (Boc) group. This protective group is commonly employed in peptide synthesis to prevent unwanted side reactions, ensuring high fidelity in the formation of peptide bonds. The combination of these functional groups makes 4-Azido-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid a versatile building block for constructing more complex molecules, particularly in the realm of peptidomimetics and drug discovery.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis and application of azido compounds. The azido group, while highly reactive, can be selectively transformed into other functional groups such as amines, alcohols, or epoxides through various chemical transformations. This reactivity has made azido-piperidine derivatives particularly useful in cross-coupling reactions, such as the Sonogashira coupling and Buchwald-Hartwig coupling, which are essential for constructing carbon-carbon and carbon-nitrogen bonds in organic synthesis.

One of the most notable applications of 4-Azido-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid is in the field of drug development. Piperidine derivatives are widely recognized for their biological activity and have been incorporated into numerous drugs targeting various diseases, including neurological disorders, cancer, and infectious diseases. The introduction of an azido group into the piperidine scaffold allows for further functionalization, enabling the creation of novel analogs with enhanced pharmacological properties. For instance, researchers have explored the use of this compound in generating peptidomimetics that mimic natural bioactive peptides while possessing improved stability and bioavailability.

Recent studies have highlighted the potential of 4-Azido-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, particularly cancer. By modifying the piperidine core with an azido group, researchers can introduce specific functionalities that allow for targeted inhibition of kinase activity. This approach has led to the discovery of several promising lead compounds that are currently being evaluated in preclinical studies.

The protective Boc group on the nitrogen atom of the piperidine ring not only ensures stability during synthetic transformations but also provides a site for selective deprotection under mild acidic conditions. This feature is particularly useful in multi-step syntheses where selective removal of protecting groups is essential for achieving high yields and purity. The combination of these properties makes 4-Azido-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid a valuable tool for synthetic chemists working on complex molecular architectures.

Advances in computational chemistry have also contributed to the growing interest in azido-piperidine derivatives like 4-Azido-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid. Molecular modeling studies have revealed insights into how these compounds interact with biological targets at the molecular level. These insights have guided researchers in designing more effective derivatives with improved binding affinity and selectivity. For example, computational analysis has helped identify optimal positions for introducing additional functional groups to enhance interactions with specific binding pockets on target proteins.

The role of (2-methylpropan-2-yl)oxycarbonyl (Boc) protection in maintaining structural integrity during synthetic processes cannot be overstated. The Boc group is known for its stability under a wide range of conditions while still being removable under mild acidic conditions without affecting other functional groups present in the molecule. This characteristic makes it an ideal choice for protecting amino groups during multi-step syntheses involving harsh reagents or strong bases.

In conclusion, 4-Azido-1-[(2-methylpropan-2-yloxy carbonyl)piperidine - 4 - carboxylic acid (CAS No. 1333426 - 85 - 9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in drug discovery efforts aimed at addressing various diseases through innovative chemical methodologies.